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Compound of Interest

2,5-Dimethoxy-1,3-
Compound Name:

dimethylbenzene
CAS No.: 14538-50-2
Cat. No.: B169466

Get Quote

\ J

CAS: 21390-25-0 | Formula: C10H1402 | MW: 166.22 g/mol

Executive Summary

1,3-Dimethoxy-2,5-dimethylbenzene (also known as 2,5-dimethylresorcinol dimethyl ether) is
an electron-rich aromatic scaffold used primarily as a regioselective building block in organic
synthesis.[1] Unlike its isomer 1,4-dimethoxy-2,5-dimethylbenzene (a common redox shuttle),
this compound features a meta-dimethoxy substitution pattern derived from a resorcinol core.
Its unique symmetry and electronic distribution make it a critical intermediate in the total
synthesis of fungal natural products (e.g., sorbicillinoids) and a substrate for Friedel-Crafts
acylations where steric control is paramount.

Physicochemical Profile

The compound exhibits distinct spectroscopic signatures due to its

molecular symmetry (plane passing through C2 and C5).
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Property Value Notes

White crystalline solid or

Appearance ) Solidifies on standing
colorless oll
Melting Point 49-50 °C Lit.[2][3] value [1]
Boiling Point 105 °C (at 10 Torr) [1]
B Soluble in CHCIs, Acetone, )
Solubility THE EtOA Insoluble in water
: c
2.11 (s, 3H, C5-Me), 2.38 (s, Diagnostic: Two distinct methyl
1H NMR (CDCls) 3H, C2-Me), 3.79 (s, 6H, 2 singlets; one equivalent

aromatic signal [1]
OMe), 6.34 (s, 2H, Ar-H)

13C NMR Distinct signals for C2 vs C5 Shifts reflect shielding by
methyls ortho-methoxy groups

Synthetic Methodology

The most robust route to CAS 21390-25-0 is the exhaustive methylation of 2,5-
dimethylresorcinol. This approach ensures complete functionalization of the phenolic hydroxyls.

Protocol: Methylation of 2,5-Dimethylresorcinol

Reaction Type: Williamson Ether Synthesis Scale: Gram-scale (scalable to >10g)

Reagents:

Precursor: 2,5-Dimethylresorcinol (1.0 equiv)

Alkylating Agent: Methyl lodide (Mel) or Dimethyl Sulfate (DMS) (2.5-3.0 equiv)

Base: Potassium Carbonate (K2COs) (anhydrous, 3.0 equiv)

Solvent: Acetone (reagent grade) or DMF (for faster kinetics)

Step-by-Step Workflow:
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e Setup: Charge a round-bottom flask with 2,5-dimethylresorcinol and anhydrous acetone (0.5
M concentration).

» Deprotonation: Add K2COs in a single portion. Stir at room temperature for 15 minutes to
initiate phenoxide formation.

o Addition: Add Methyl lodide dropwise via a pressure-equalizing addition funnel to control the
exotherm.

e Reflux: Heat the mixture to reflux (approx. 60 °C) for 12—18 hours. Monitor by TLC
(Hexane/EtOAc 8:1) for the disappearance of the mono-methylated intermediate.

o Workup:
o Cool to room temperature.[4]
o Filter off inorganic salts (KI/K2COs).
o Concentrate the filtrate under reduced pressure to yield a crude oil/solid.
 Purification: Recrystallize from cold hexane or perform vacuum distillation (bp 105 °C @ 10

Torr) to obtain the pure product as white crystals/needles.

Mel (3.0 eq)
K2CO3 (3.0 eq)

Acetone, Reflux 1 1
| Mono-methylated 1

Step 1: O-Methylation : Intermediate :w
_____________ 1
2,5-Dimethylresorcinol 1,3-Dimethoxy-2,5-dimethylbenzene

(C8H1002) (CAS 21390-25-0)

[ ————

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2,5-dimethylresorcinol via Williamson ether synthesis.

Key Applications in Research
Precursor for Sorbicillinoid Natural Products
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The primary high-value application of CAS 21390-25-0 is as a starting material for the total
synthesis of sorbicillinoids, a class of fungal polyketides with hexaketide scaffolds.

e Mechanism: The electron-rich nucleus undergoes regioselective Friedel-Crafts acylation.

o Regioselectivity: The C4/C6 positions are activated by the ortho/para-methoxy groups but
sterically accessible. Acylation typically occurs here to introduce the polyketide side chain.

o Example: Synthesis of Trichodimerol or Sorbicillin analogues often begins with the acylation
of this dimeric ether followed by demethylation [2].

Electrophilic Aromatic Substitution (EAS) Probe

Due to its high electron density and specific steric crowding (methyl at C2 between two
methoxys), this molecule serves as a probe for testing the steric tolerance of new electrophiles
or catalysts in EAS reactions.

o Reactivity: The C4 position is the primary site for electrophilic attack (nitration, halogenation,
formylation).

o Formylation: Vilsmeier-Haack reaction yields 2,4-dimethoxy-3,6-dimethylbenzaldehyde (or
isomer depending on conditions), a precursor for polymethine dyes.

NMR Standard for Steric Shielding

The compound is used in spectroscopic studies to demonstrate the "ortho effect" and steric
inhibition of resonance. The C2-methyl group is sterically locked between two methoxy groups,
often resulting in distinct chemical shifts compared to the unhindered C5-methyl group.

Handling & Safety Protocols

Signal Word:WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes
serious eye irritation).
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Parameter Protocol

Store in a cool, dry place (2-8 °C

recommended) under inert atmosphere

Storage o
(Argon/Nz2) to prevent slow oxidation or
discoloration.
Nitrile gloves (0.11 mm), safety goggles, and lab
PPE coat. Use a fume hood during synthesis due to
the volatility of Methyl lodide.
_ Adsorb with inert material (vermiculite/sand). Do
Spill Cleanup

not flush into surface water.

o Strong oxidizing agents (risk of quinone
Incompatibility ‘ tion)
ormation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1,3-dimethoxy-2,4-dimethylbenzene | CAS#:20935-62-0 | Chemsrc [chemsrc.com]
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o To cite this document: BenchChem. [1,3-Dimethoxy-2,5-dimethylbenzene: Technical Profile &
Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169466/docs#1-3-dimethoxy-2-5-dimethylbenzene-
technical-profile-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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